Cas no 149543-63-5 (Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester)

• Product Name: Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester
• CAS No: 149543-63-5
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 3785624
• PubChem ID: 10220067
• Update Time: 2025-10-30

Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester
• Methyl 2,3-dichloro-4-methylbenzoate
• methyl 2,3-dichloro-4-methlbenzoate
• 149543-63-5
• WPQQALOTUDZCCZ-UHFFFAOYSA-N
• CS-0191697
• SCHEMBL7966180
• D96202
• MFCD28786815

• Inchi： 1S/C9H8Cl2O2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,1-2H3
• InChI Key： WPQQALOTUDZCCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)C=CC=1C)Cl

Computed Properties

• Exact Mass: 217.9901349g/mol
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester

Comprehensive Overview of Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester (CAS No. 149543-63-5)

Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester (CAS No. 149543-63-5) is a specialized organic compound widely utilized in industrial and research applications. This ester derivative of benzoic acid features a methyl group at the 4-position and two chlorine atoms at the 2- and 3-positions, making it a subject of interest in synthetic chemistry and material science. Its molecular structure, C9H8Cl2O2, offers unique reactivity, enabling its use as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and fragrances.

In recent years, the demand for methyl esters like this compound has surged due to their role in green chemistry initiatives. Researchers are exploring sustainable synthesis methods, such as enzymatic esterification, to reduce environmental impact. This aligns with the growing trend of eco-friendly chemical processes, a hot topic in scientific communities and industry forums. The compound’s stability under various conditions also makes it a candidate for high-performance coatings and polymer additives, addressing the need for durable materials in automotive and construction sectors.

Analytical techniques like GC-MS and HPLC are commonly employed to characterize Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester, ensuring purity and consistency for industrial use. Its spectral data (IR, NMR) are well-documented, aiding in quality control. The compound’s low volatility and moderate solubility in organic solvents further enhance its handling safety, a critical factor for laboratory and manufacturing settings.

From an SEO perspective, users frequently search for "synthesis of 2,3-dichloro-4-methylbenzoate" or "applications of methyl ester derivatives," reflecting interest in practical uses and synthetic routes. Addressing these queries, recent studies highlight catalytic methods using nanoparticles or ionic liquids to optimize yield—a nod to the intersection of nanotechnology and traditional organic chemistry.

Regulatory compliance is another key concern. While 149543-63-5 is not classified as hazardous under major frameworks like REACH or GHS, proper storage (away from oxidizers) and PPE (gloves, goggles) are recommended. This pragmatic approach resonates with professionals seeking safe handling protocols for specialty chemicals.

In conclusion, Benzoic acid, 2,3-dichloro-4-methyl-, methyl ester exemplifies the versatility of ester compounds in modern chemistry. Its balanced properties—stability, reactivity, and environmental adaptability—position it as a valuable asset for innovators tackling challenges in sustainable manufacturing and advanced material design.